Cas no 86179-96-6 (OZKZRNXTERFDEC-WGBGRZMPSA-N)

• Product Name: OZKZRNXTERFDEC-WGBGRZMPSA-N
• CAS No: 86179-96-6
• MF: C₂₁H₃₄O₃
• MW: 334.49286699295
• CID: 6644830
• Update Time: 2024-03-08

OZKZRNXTERFDEC-WGBGRZMPSA-N Chemical and Physical Properties

Names and Identifiers

• OZKZRNXTERFDEC-WGBGRZMPSA-N
• 5,8,11,14-Eicosatetraenoic acid, 20-hydroxy-, methyl ester, (5Z,8Z,11Z,14Z)-

• Inchi： 1S/C21H34O3/c1-24-21(23)19-17-15-13-11-9-7-5-3-2-4-6-8-10-12-14-16-18-20-22/h2,4-5,7-8,10-11,13,22H,3,6,9,12,14-20H2,1H3/b4-2-,7-5-,10-8-,13-11-
• InChI Key： OZKZRNXTERFDEC-WGBGRZMPSA-N
• SMILES： C(OC)(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 16

Experimental Properties

• Density: 0.953±0.06 g/cm3(Predicted)
• Boiling Point: 442.7±45.0 °C(Predicted)
• pka: 15.18±0.10(Predicted)